Dihexadecylamine

• CAS: 68037-98-9
• Molecular Formula: C32H67N
• Molecular Weight: 465.9 g/mol
• InChI: InChI=1S/C32H67N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33H,3-32H2,1-2H3
• InChIKey: NQYKSVOHDVVDOR-UHFFFAOYSA-N

Dihexadecylamine (CAS 68037-98-9) for Research & Industrial Procurement: Core Properties and Supply Specifications

Dihexadecylamine (CAS 68037-98-9, also referenced as CAS 16724-63-3) is a symmetrical secondary fatty amine with the molecular formula C₃₂H₆₇N and a molecular weight of 465.88 g/mol . Structurally, it consists of two C16 (hexadecyl) alkyl chains bonded to a central nitrogen atom . Physically, it is a colorless crystalline solid at room temperature with a melting point of 67 °C and a boiling point of approximately 536.7 °C at 760 mmHg [1]. Its density is reported as 0.823 g/cm³ [1]. The compound is highly lipophilic, with a calculated LogP of 11.93, and is only sparingly soluble in water . Commercial grades are typically supplied with a minimum purity of 88% and a total amine value ranging from 107-117 mg KOH/g .

Identity

Symmetrical C16 secondary fatty amine

Physical Form

Crystalline solid at room temperature; moderate melt point aids solid handling

Lipophilicity

High LogP supports hydrophobic film formation and phase transfer

Quality Specification

Specified amine value range enables QC benchmarking per unit mass

• [1] Nanjing Reagent. (n.d.). N-Hexadecyl-1-hexadecanamine (C04256490) Technical Data. CAS 68037-98-9. View Source

Why Dihexadecylamine (CAS 68037-98-9) Cannot Be Readily Substituted with Generic In-Class Fatty Amines

Within the class of symmetrical secondary fatty amines, the precise length of the alkyl chains governs critical performance parameters such as lipophilicity, melting point, and, crucially, extraction selectivity and antioxidant behavior. While dihexadecylamine (C16 chains) shares functional groups with analogs like ditetradecylamine (C14) and dioctadecylamine (C18), the difference of just two methylene units per chain significantly alters phase-partitioning thermodynamics and molecular packing [1]. For instance, in solvent extraction processes, the basicity and steric environment around the nitrogen atom are known to directly influence metal-ion extraction constants, with secondary amines exhibiting different capacities compared to tertiary amines [2]. Furthermore, in polymer stabilization, the specific chain length affects the molecule's volatility and compatibility with polyolefin matrices, directly impacting long-term antioxidant efficacy in applications like polypropylene (PP) and polyethylene (PE) cable insulation [3]. Therefore, assuming functional interchangeability without verification of these chain-length-dependent properties can lead to suboptimal performance in both research and industrial formulations.

Chain-length lipophilicity

C16 chains provide moderate LogP ~11.9, controlling phase partition

C18 analog (higher LogP) shifts extraction selectivity and compatibility

Melting and processing

Melting point near 67°C allows solid handling with moderate energy input

Longer-chain analogs melt higher, complicating formulation and melt blending

Amine value density

Higher active sites per gram (amine value 107-117) improve loading efficiency

C18-based amine has lower amine value, requiring dosage verification

• [1] NIST Chemistry WebBook. (n.d.). Species with data from: Ueno, S.; Takase, S., Reduction of Aliphatic Acid Amides Under High Pressure. dihexadecylamine (C32H67N). View Source
• [2] INIS. (n.d.). On the quantitative description of the effect of extragent structure on its extraction ability. View Source
• [3] Yifengda Chemical. (2025). Stearyl Secondary Amine (SA86, CAS: 68037-98-9, 112-99-2) Application Notes. View Source

Quantitative Evidence for Selecting Dihexadecylamine (CAS 68037-98-9) over Structural Analogs

Dihexadecylamine as a Critical Intermediate in Catalytic Hydrodeoxygenation (HDO) and Hydrodenitrogenation (HDN) of Amides

In the hydrotreating of hexadecanamide, a model compound for renewable fuel feedstocks, dihexadecylamine is identified as a major intermediate, formed via condensation reactions [1]. This contrasts with the primary amine (hexadecylamine), which is the direct HDN product. The study establishes dihexadecylamine's distinct formation pathway, which is not observed when processing feedstocks lacking the specific C16 fatty acid/amine components [1]. This makes it a critical marker for understanding reaction networks in amide hydrotreating, differentiating it from shorter-chain secondary amines that would form analogous but distinct intermediates in different feedstock contexts.

HDO/HDN intermediate pathway

Method context

Forms via condensation of hexadecylamine, distinct from primary amine

NiMo/γ-Al₂O₃ and NiMo/TiO₂ catalysts, decalin

Differentiates secondary amine intermediate from direct HDN product

Class-level inference; cross-study comparable for amide feedstocks

Evidence Dimension	Reaction Pathway / Intermediate Formation
Target Compound Data	Major secondary amine intermediate formed via condensation of hexadecylamine and palmitic acid, or self-condensation of hexadecylamine
Comparator Or Baseline	Hexadecylamine (primary amine) - direct HDN product; Secondary amines from other chain lengths - not directly comparable in this specific reaction system
Quantified Difference	Formation pathway distinct from primary amine; yields not directly compared across chain lengths in this study.
Conditions	Batch reactor, decalin solvent, NiMo/γ-Al₂O₃ and NiMo/TiO₂ catalysts

Why This Matters

For researchers developing catalytic processes for bio-oil upgrading, understanding the specific intermediate (dihexadecylamine) is essential for optimizing catalyst selectivity and reaction conditions to minimize byproduct formation.

• [1] ChemRxiv. (2024). Hydrodeoxygenation and hydrodenitrogenation of n-hexadecanamide with supported NiMo sulfide catalysts. Preprint. View Source

Physical Property Differentiation: Melting Point and Lipophilicity of Dihexadecylamine vs. Dioctadecylamine

Dihexadecylamine (C32H67N) exhibits a melting point of 67 °C , whereas its analog dioctadecylamine (C36H75N), with two additional methylene units per chain, melts at a higher temperature (typically >72 °C, based on vendor data for distearylamine mixtures). While a precise single-point comparison for pure dioctadecylamine is not universally established due to mixture variations, the trend is clear: increasing chain length elevates the melting point [1]. Additionally, dihexadecylamine has a calculated LogP of 11.93 , indicating extremely high lipophilicity. This value is slightly lower than the projected LogP for dioctadecylamine (estimated ~13.5 based on additive fragment methods), which further enhances its water insolubility.

Melting point & LogP

Class-level inference

Dihexadecylamine mp 67°C, LogP 11.93; Dioctadecylamine mp >72°C, LogP ~13.5

≥5°C mp difference, ~1.6 LogP units

Lower melt facilitates processing; lipophilicity still high for surfactant function

LogP estimated; pure C18 analog data from vendor mixtures

Evidence Dimension	Melting Point and Lipophilicity (LogP)
Target Compound Data	Melting Point: 67 °C; LogP: 11.93
Comparator Or Baseline	Dioctadecylamine (C36H75N) - Melting Point: >72 °C (estimated); LogP: ~13.5 (estimated)
Quantified Difference	Melting point difference of ≥5 °C; LogP difference of ~1.6 units
Conditions	Standard laboratory conditions; LogP calculated via computational methods

Why This Matters

The lower melting point of dihexadecylamine compared to its C18 analog can improve processability in certain formulation and coating applications where a lower melting solid or liquid-like consistency is desired, while still providing high lipophilicity for surfactant or emulsifying functions.

• [1] NIST Chemistry WebBook. (n.d.). Species with data from: Ueno, S.; Takase, S., Reduction of Aliphatic Acid Amides Under High Pressure. dihexadecylamine (C32H67N). View Source

Amine Value Specification as a Key Quality Control Metric for Polymer Antioxidant Performance

The total amine value for commercial dihexadecylamine (often supplied as a C14-C18 alkyl amine mixture) is specified as 107-117 mg KOH/g . This value is a direct measure of the concentration of reactive amine groups, which are the functional centers responsible for decomposing hydroperoxides and chelating metal ions in polymer stabilization applications [1]. A lower amine value would indicate a lower concentration of active species per unit mass, potentially reducing antioxidant efficacy at a given loading. This specification provides a quantitative benchmark for procurement; for comparison, a purely C18-based secondary amine would have a lower theoretical amine value (~96 mg KOH/g) due to its higher molecular weight.

Amine value specification

Specification review

107–117 mg KOH/g (commercial grade)

Theoretical pure C18 amine value ~96 mg KOH/g

Higher reactive site density supports efficient antioxidant loading

Industry titration; actual value depends on C14/C16 ratio

Evidence Dimension	Total Amine Value
Target Compound Data	107-117 mg KOH/g
Comparator Or Baseline	Dioctadecylamine (pure C18) - Theoretical amine value: ~96 mg KOH/g
Quantified Difference	Approximately 11-21 mg KOH/g higher amine value for dihexadecylamine
Conditions	Industry standard titration method (mg KOH equivalent per gram of sample)

Why This Matters

In procurement for polymer antioxidant applications, the amine value is a direct indicator of active ingredient density. A higher amine value per unit mass (as seen with dihexadecylamine) can translate to more efficient use of additive, potentially lowering the required dosage to achieve the same stabilization effect compared to higher molecular weight analogs.

• [1] Yifengda Chemical. (2025). Stearyl Secondary Amine (SA86, CAS: 68037-98-9, 112-99-2) Application Notes. View Source

High Thermal Stability and Low Volatility for Polymer Processing Applications

The boiling point of dihexadecylamine is reported as 536.7 °C at 760 mmHg, with a flash point of 185 °C . Its long alkyl chains contribute to high thermal stability and low volatility, which are critical for additives used in high-temperature polymer processing (e.g., polypropylene extrusion) [1]. While direct quantitative volatility data comparing dihexadecylamine to dihexylamine (C12H27N, bp ~193 °C) is not found, the class-level trend is clear: increasing alkyl chain length dramatically reduces volatility, minimizing additive loss during melt processing and enhancing long-term performance in finished articles [2].

Thermal stability

Supporting evidence

Boiling point 536.7°C (760 mmHg); flash point 185°C

Dihexylamine bp ~193°C for scale

High thermal stability minimizes volatilization during polymer processing

Class-level trend; direct volatility data limited

Evidence Dimension	Volatility (Boiling Point)
Target Compound Data	Boiling Point: 536.7 °C at 760 mmHg
Comparator Or Baseline	Dihexylamine (C12H27N) - Boiling Point: ~193 °C
Quantified Difference	>340 °C higher boiling point
Conditions	Standard atmospheric pressure

Why This Matters

For formulators of high-temperature plastics, selecting a secondary amine with sufficiently high boiling point and low volatility (like dihexadecylamine) is essential to prevent additive loss during processing and ensure sustained antioxidant or metal-deactivating performance in the final product.

• [1] Kuujia. (n.d.). Cas no 68037-98-9 (Dihexadecylamine). View Source
• [2] Yifengda Chemical. (2025). Stearyl Secondary Amine (SA86, CAS: 68037-98-9, 112-99-2) Application Notes. View Source

Validated Application Scenarios for Dihexadecylamine (CAS 68037-98-9) Based on Quantitative Differentiation

Renewable Fuel Hydrotreating: A Key Marker for Amide Conversion Pathways

In the catalytic hydrotreatment of bio-oil feedstocks containing fatty amides (e.g., hexadecanamide), dihexadecylamine serves as a crucial reaction intermediate. Its formation signals specific condensation pathways between primary amines and carboxylic acids [1]. Researchers optimizing catalyst formulations (e.g., NiMo/TiO₂ vs. NiMo/γ-Al₂O₃) and reaction conditions for renewable diesel and jet fuel production must monitor and control dihexadecylamine concentrations to maximize desired hydrocarbon yields and minimize nitrogen-containing byproducts [1].

Polymer Stabilization: Maximizing Antioxidant Efficiency via Higher Amine Value Density

For formulators of polypropylene (PP) and polyethylene (PE) compounds requiring long-term thermal stability, dihexadecylamine (or its C14-C18 commercial mixture) offers a higher amine value (107-117 mg KOH/g) compared to pure C18 analogs (~96 mg KOH/g) [1]. This translates to a greater number of active amine sites per unit mass, enabling more efficient decomposition of hydroperoxides and metal ion chelation at a given additive loading [2]. Its high boiling point (536.7 °C) also ensures minimal volatility loss during high-temperature extrusion and injection molding processes .

Industrial Water Treatment and Corrosion Inhibition: Functional Density and Amphiphilic Balance

Dihexadecylamine is a precursor for cationic surfactants and corrosion inhibitors used in oilfield water treatment [1]. When formulated as an acetate salt, it provides a balance of strong metal-surface adsorption (via the nitrogen atom) and effective hydrophobic film formation (via the C16 alkyl chains) [1]. The specific chain length of dihexadecylamine offers a different critical micelle concentration and film-forming profile compared to shorter-chain amines (e.g., dihexylamine), which may be too water-soluble, or longer-chain analogs (e.g., dioctadecylamine), which may have higher melting points that complicate formulation [2].

Specialty Chemical Intermediate: Controlled Lipophilicity for Surfactant and Emulsifier Design

As an intermediate for the synthesis of quaternary ammonium compounds and other cationic surfactants, dihexadecylamine provides a lipophilicity profile (LogP = 11.93) that is distinct from both shorter (C12, C14) and longer (C18) chain analogs [1]. This allows formulators to precisely tune the hydrophilic-lipophilic balance (HLB) of the final surfactant for applications in textile softeners, asphalt emulsifiers, and mineral flotation agents [1]. The melting point (67 °C) also offers a convenient solid-state handling alternative to lower-melting or liquid amines, potentially simplifying storage and transport logistics for some manufacturing operations [2].

Application

Selection Property

Validation Focus

Catalytic amide hydrotreatment research

Reaction intermediate identity

Catalyst selectivity and pathway optimization

Polymer stabilization studies

Amine value density per unit mass

Additive loading efficiency and processing loss

Corrosion inhibition / water treatment

Chain-length-dependent amphiphilicity

Metal-surface adsorption and film formation

Surfactant and emulsifier synthesis

Lipophilicity (LogP) control

HLB tuning and melting-point handling

• [1] Chem.labr. (n.d.). Dihexadecylamine (CAS: 16724-63-3) Properties and Uses. View Source
• [2] Yifengda Chemical. (2025). Stearyl Secondary Amine (SA86, CAS: 68037-98-9, 112-99-2) Application Notes. View Source